Cas no 2172112-75-1 (tert-butyl 4-(1,3-thiazol-5-yl)pyrrolidine-3-carboxylate)

• Product Name: tert-butyl 4-(1,3-thiazol-5-yl)pyrrolidine-3-carboxylate
• CAS No: 2172112-75-1
• MF: C₁₂H₁₈N₂O₂S
• MW: 254.348521709442
• CID: 6480424
• PubChem ID: 165811935
• Update Time: 2025-05-19

tert-butyl 4-(1,3-thiazol-5-yl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(1,3-thiazol-5-yl)pyrrolidine-3-carboxylate
• EN300-1456264
• 2172112-75-1

• Inchi： 1S/C12H18N2O2S/c1-12(2,3)16-11(15)9-5-13-4-8(9)10-6-14-7-17-10/h6-9,13H,4-5H2,1-3H3
• InChI Key： BDSUTBSAZDGOPF-UHFFFAOYSA-N
• SMILES： S1C=NC=C1C1CNCC1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 254.10889899g/mol
• Monoisotopic Mass: 254.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 79.5Ų

Additional information on tert-butyl 4-(1,3-thiazol-5-yl)pyrrolidine-3-carboxylate

tert-butyl 4-(1,3-thiazol-5-yl)pyrrolidine-3-carboxylate: A Comprehensive Overview

tert-butyl 4-(1,3-thiazol-5-yl)pyrrolidine-3-carboxylate, identified by the CAS registry number 2172112-75-1, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a pyrrolidine ring substituted with a thiazole moiety and a tert-butyl ester group. The integration of these functional groups imparts distinctive chemical properties, making it a subject of interest in both academic and industrial research.

The molecular structure of tert-butyl 4-(1,3-thiazol-5-yl)pyrrolidine-3-carboxylate consists of a five-membered pyrrolidine ring, which is a saturated heterocyclic compound containing one nitrogen atom. At the 4-position of this ring is attached a thiazole group, a five-membered aromatic heterocycle containing sulfur and nitrogen atoms. The thiazole moiety is known for its stability and ability to participate in various chemical reactions, making it a valuable component in drug design and material science. Additionally, the presence of the tert-butyl ester group at the 3-position of the pyrrolidine ring contributes to the compound's solubility and reactivity.

Recent studies have highlighted the potential of tert-butyl 4-(1,3-thiazol-5-yl)pyrrolidine-3-carboxylate in the development of novel therapeutic agents. Researchers have explored its role as a building block in synthesizing bioactive molecules with potential applications in oncology, neurodegenerative diseases, and infectious diseases. The thiazole group within the molecule has been shown to exhibit anti-inflammatory and antioxidant properties, which are crucial for drug development.

In terms of synthesis, tert-butyl 4-(1,3-thiazol-5-yl)pyrrolidine-3-carboxylate can be prepared through various routes, including nucleophilic substitution and coupling reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product. Optimization of reaction conditions has been a focus of recent studies to enhance yield and reduce production costs.

The application of computational chemistry tools has significantly advanced our understanding of tert-butyl 4-(1,3-thiazol-5-yl)pyrrolidine-3-carboxylate. Molecular modeling studies have provided insights into its electronic structure, stability, and reactivity. These findings have been instrumental in designing more efficient synthetic strategies and predicting its behavior in different chemical environments.

In conclusion, tert-butyl 4-(1,3-thiazol-5-yl)pyrrolidine-3-carboxylate (CAS No. 2172112-75-1) stands out as a versatile compound with promising applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for further research and development in the fields of pharmacology, materials science, and organic synthesis.